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Compound of Interest

Compound Name: 1-Bromoethene-1-sulfonyl fluoride

CAS No.: 103020-98-0

Cat. No.: B3032074

Get Quote

Executive Summary
The functionalization of vinyl sulfonyl fluorides represents a critical entry point into Sulfur(VI)

Fluoride Exchange (SuFEx) chemistry, a next-generation click chemistry paradigm pioneered

by Sharpless and co-workers. Among the reagents developed, 1-Bromoethene-1-sulfonyl
fluoride (1-Br-ESF) stands out as a "tris-electrophilic" hub.[1][2][3]

Unlike the parent ethenesulfonyl fluoride (ESF), which acts primarily as a Michael acceptor, 1-

Br-ESF possesses three orthogonal reactive handles:

Vinyl Bromide: Enables Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira)

for carbon-skeleton diversification.

Activated Alkene: Facilitates regioselective cycloadditions and Michael additions.

Sulfonyl Fluoride (

): A latent, stability-privileged electrophile for downstream SuFEx "clicking" with silyl ethers or
amines.
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This guide details the protocols for transforming 1-Br-ESF into complex

-aryl vinyl sulfonyl fluorides and heterocyclic pharmacophores, bridging the gap between small
molecule synthesis and chemical biology.

Strategic Analysis: The 1-Br-ESF Hub
The utility of 1-Br-ESF lies in its ability to undergo sequential functionalization without

compromising the

warhead. The bromine atom at the

-position is not merely a leaving group; it directs regioselectivity in cycloadditions and allows for
the installation of aryl/heteroaryl groups that modulate the electrophilicity of the sulfonyl
fluoride.

Mechanistic Pathway Diagram
The following diagram illustrates the divergent synthetic pathways accessible from the 1-Br-

ESF core.
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Caption: Divergent functionalization pathways of 1-Br-ESF. The reagent serves as a linchpin for

accessing diverse chemical space while retaining the SuFEx handle.
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Protocol A: Synthesis of -Aryl Ethenesulfonyl Fluorides
via Suzuki Coupling
This protocol describes the installation of aryl and heteroaryl groups at the

-position of the vinyl sulfonyl fluoride. This transformation is challenging due to the potential
instability of the

group under basic Pd-coupling conditions; however, the use of mild bases and optimized
solvent systems preserves the warhead.

Target: Construction of

-substituted vinyl sulfonyl fluorides (Suzuki-Miyaura Coupling).

Reagents & Equipment:

1-Br-ESF (1.0 equiv)

Aryl Boronic Acid (1.5 equiv)

Catalyst:

(5 mol%)

Base:

(2.0 equiv)

Solvent: 1,4-Dioxane/Water (10:1 v/v)

Inert Atmosphere: Argon or Nitrogen balloon

Step-by-Step Methodology:

Setup: Flame-dry a Schlenk tube or microwave vial and cool under an argon stream.

Charging: Add the aryl boronic acid (1.5 mmol),
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(2.0 mmol), and

(0.05 mmol) to the vial.

Solvent Addition: Add degassed 1,4-dioxane (4 mL) and water (0.4 mL).

Substrate Addition: Add 1-Br-ESF (1.0 mmol) via syringe. Note: 1-Br-ESF is a liquid; handle

in a fume hood.

Reaction: Seal the vessel and heat to 80°C for 4-8 hours. Monitor consumption of 1-Br-ESF

by TLC or

NMR (shift from ~ +55 ppm to product shift).

Workup: Cool to room temperature. Dilute with EtOAc and wash with water and brine.

Purification: Dry the organic layer over

, concentrate, and purify via flash column chromatography (Hexanes/EtOAc).

Critical Note: Silica gel can sometimes induce hydrolysis. Neutralized silica or rapid elution

is recommended.

Data Interpretation:

NMR: The starting material 1-Br-ESF typically appears around

+56 ppm. The product (

-aryl derivative) will show a shift, often retaining the singlet or displaying coupling to the vinyl
proton.

Yields: Expect 60-85% depending on the steric hindrance of the boronic acid.

Protocol B: Regioselective Synthesis of 5-Sulfonylfluoro
Isoxazoles
1-Br-ESF serves as a dipolarophile in [3+2] cycloadditions. Reacting with in situ generated

nitrile oxides yields isoxazoles where the sulfonyl fluoride is positioned exclusively at the C5

position. This is a key route to novel pharmacophores.
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Target: Synthesis of 3-aryl-5-sulfonylfluoro isoxazoles.

Reagents:

1-Br-ESF (4.0 equiv)

N-Hydroxybenzimidoyl chloride derivative (1.0 equiv) [Precursor to Nitrile Oxide]

Base: Tripropylamine (

can be too harsh;

is preferred) (2.5 equiv)

Solvent: tert-Butanol (

-BuOH)

Step-by-Step Methodology:

Pre-mix: In a round-bottom flask, dissolve the N-hydroxybenzimidoyl chloride (1.0 mmol) in

-BuOH (5 mL).

Base Addition: Add tripropylamine (2.5 mmol) to generate the nitrile oxide dipole in situ. Stir

for 5-10 minutes at room temperature.

Controlled Addition: Dissolve 1-Br-ESF (4.0 mmol) in

-BuOH (5 mL) and add it dropwise to the reaction mixture over 30 minutes.

Why Dropwise? High local concentrations of 1-Br-ESF relative to the dipole favor the

desired cycloaddition over side reactions (dimerization).

Incubation: Stir the mixture at room temperature for 1-2 hours.

Workup: Evaporate the solvent under reduced pressure. Redissolve residue in DCM, wash

with dilute HCl (to remove amine), then water.

Purification: Flash chromatography on silica gel.
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Mechanism & Selectivity: The reaction proceeds via a concerted [3+2] cycloaddition followed

by the elimination of HBr. The bromine at the 1-position of the alkene ensures that the

elimination restores aromaticity to the isoxazole ring, leaving the

group intact at position 5.

Protocol C: Michael Addition for -Functionalization
While the bromine atom activates the

-position, the vinyl group remains susceptible to nucleophilic attack at the

-position. This allows for the creation of

-heteroatom substituted aliphatic sulfonyl fluorides.[4]

Target: Synthesis of

-thiolsulfonyl fluorides.

Methodology:

Dissolve 1-Br-ESF (1.0 equiv) in DCM or THF at 0°C.

Add Thiol (1.1 equiv) and a catalytic amount of base (e.g.,

, 10 mol%).

Stir at 0°C to RT. The reaction is typically rapid (<1 hour).

Note: The product retains the bromine and the sulfonyl fluoride, creating a highly

functionalized chiral center (if the thiol is bulky) or a precursor for further

elimination/substitution.

Comparison of Methods
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Feature Protocol A (Suzuki)
Protocol B
(Cycloaddition)

Protocol C
(Michael)

Primary

Transformation
C-C Bond Formation

Heterocycle

Formation

C-Heteroatom Bond

Formation

Reaction Site -Carbon (Vinyl) Vinyl Double Bond -Carbon

Fate of Bromine Replaced by Aryl Eliminated (as HBr) Retained (usually)

Fate of Retained (Vinyl) Retained (Aromatic) Retained (Aliphatic)

Key Precaution
Avoid strong bases;

free

Slow addition of 1-Br-

ESF

Control temp to avoid

polymerization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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